Cas no 2138259-64-8 (1-cyclopentyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-ol)

• Product Name: 1-cyclopentyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-ol
• CAS No: 2138259-64-8
• MF: C₁₁H₁₈N₂O₃S
• MW: 258.337221622467
• CID: 5814444
• PubChem ID: 165788684
• Update Time: 2025-06-25

1-cyclopentyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-ol
• 2138259-64-8
• EN300-1115242

• Inchi： 1S/C11H18N2O3S/c1-17(15,16)10-6-12-13(7-10)8-11(14)9-4-2-3-5-9/h6-7,9,11,14H,2-5,8H2,1H3
• InChI Key： DWXDJCFCACVGBL-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CC(C1CCCC1)O)(=O)=O

Computed Properties

• Exact Mass: 258.10381361g/mol
• Monoisotopic Mass: 258.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.6Ų

Additional information on 1-cyclopentyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-ol

Introduction to 1-cyclopentyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-ol (CAS No. 2138259-64-8)

1-cyclopentyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2138259-64-8, features a complex molecular structure that includes a cyclopentyl moiety linked to an ethyl chain terminated with a hydroxyl group. The presence of a 4-methanesulfonyl-substituted 1H-pyrazole ring further enhances its pharmacological relevance, making it a promising candidate for various therapeutic applications.

The structural composition of 1-cyclopentyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-ol positions it as a key intermediate in the synthesis of bioactive molecules. The pyrazole ring, known for its versatility in drug design, contributes to the compound's ability to interact with biological targets. Specifically, the 4-methanesulfonyl group introduces a polar, charged moiety that can facilitate binding to proteins and enzymes, which is crucial for modulating biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The pyrazole scaffold, in particular, has been extensively studied for its role in anti-inflammatory, anticancer, and antimicrobial applications. In this context, 1-cyclopentyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-ol represents an innovative derivative that combines the structural advantages of cyclopentane with the pharmacophoric properties of pyrazole.

The cyclopentyl group contributes to the compound's lipophilicity, which is often essential for membrane permeability and target binding efficiency. This balance between hydrophobic and hydrophilic regions makes 1-cyclopentyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-ol a versatile building block for drug discovery. Researchers have leveraged this compound to explore its potential in modulating enzyme activity and receptor interactions, particularly in pathways associated with metabolic disorders and neurodegenerative diseases.

One of the most compelling aspects of 1-cyclopentyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-ol is its synthetic accessibility. The presence of well-defined functional groups allows for modifications that can fine-tune its pharmacological profile. For instance, the hydroxyl group at the terminal position can be further functionalized to introduce additional binding pockets or enhance solubility. Similarly, the methanesulfonyl group on the pyrazole ring provides a site for derivatization, enabling the creation of analogs with improved efficacy or reduced toxicity.

In clinical research, 1-cyclopentyl-2-(4-methanesulfonyl-1H-pyrazol-1-y]ethan-l -ol has been investigated for its potential role in addressing unmet medical needs. Studies have demonstrated its ability to interact with key targets such as kinases and transcription factors, which are often dysregulated in diseases like cancer and inflammation. The compound's ability to modulate these pathways suggests its utility as a lead molecule for developing targeted therapies.

The integration of computational methods into drug discovery has further accelerated the exploration of 1-cyclopentyl-Z-(4-methanesulfonyl-l H -pyrazol-l -y l) ethan-l -01. Molecular docking simulations have been employed to predict how this compound might bind to biological targets, providing insights into its mechanism of action. These virtual screening approaches have identified promising derivatives that could enhance therapeutic outcomes.

Future directions in the study of I-cyclopentyl-Z-(4-methylsulfonyI-I H -pyrazoI-I y l) ethan-I -01 include exploring its role in combination therapies. By pairing this compound with other agents that target different aspects of disease pathology, researchers aim to achieve synergistic effects that could lead to more effective treatments. Additionally, investigating its pharmacokinetic properties will be crucial for optimizing dosing regimens and ensuring safety.

The development of novel pharmaceuticals relies heavily on innovative compounds like I-cycIopcntII-Z-(4-methylsulfoII-I H -pyrazoI-I y l) ethan-I -01 (CAS No. 2138259 64 8). Its unique structural features make it a valuable asset in the pharmaceutical arsenal, offering potential solutions to complex medical challenges. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly significant role in drug development.